Cas no 76561-92-7 (octahydroimidazolidino1,5-apyridin-3-one)

octahydroimidazolidino1,5-apyridin-3-one structure
76561-92-7 structure
Product Name:octahydroimidazolidino1,5-apyridin-3-one
CAS No:76561-92-7
MF:C7H12N2O
MW:140.182981491089
CID:4658643
PubChem ID:47002315
Update Time:2024-03-02

octahydroimidazolidino1,5-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • octahydroimidazolidino1,5-apyridin-3-one
    • Inchi: 1S/C7H12N2O/c10-7-8-5-6-3-1-2-4-9(6)7/h6H,1-5H2,(H,8,10)
    • InChI Key: QIWVINXQBDDSBJ-UHFFFAOYSA-N
    • SMILES: O=C1NCC2CCCCN21

Computed Properties

  • Exact Mass: 140.094963011g/mol
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.3Ų

octahydroimidazolidino1,5-apyridin-3-one Pricemore >>

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Enamine
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Enamine
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